Cas no 4221-75-4 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester structure
4221-75-4 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
CAS No:4221-75-4
MF:C27H46O3
MW:418.652348995209
CID:1513341
PubChem ID:13837433
Update Time:2025-04-21

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
    • dodecyl 3,5-ditert-butyl-4-hydroxybenzoate
    • 4221-75-4
    • DTXSID40550852
    • DODECYL 3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
    • SCHEMBL439370
    • Inchi: 1S/C27H46O3/c1-8-9-10-11-12-13-14-15-16-17-18-30-25(29)21-19-22(26(2,3)4)24(28)23(20-21)27(5,6)7/h19-20,28H,8-18H2,1-7H3
    • InChI Key: CARVOQIAEFKWRP-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C(=O)OCCCCCCCCCCCC)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 418.34488
  • Monoisotopic Mass: 418.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester Related Literature

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